Cas no 95716-74-8 (Pregna-4,9(11)-diene-7,21-dicarboxylic acid, 17-hydroxy-3-oxo-, γ-lactone, (7α,17α)-)
95716-74-8 structure
Product Name:Pregna-4,9(11)-diene-7,21-dicarboxylic acid, 17-hydroxy-3-oxo-, γ-lactone, (7α,17α)-
CAS No:95716-74-8
MF:C23H28O5
MW:384.465427398682
CID:5572411
Update Time:2023-07-28
Pregna-4,9(11)-diene-7,21-dicarboxylic acid, 17-hydroxy-3-oxo-, γ-lactone, (7α,17α)- Chemical and Physical Properties
Names and Identifiers
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- Pregna-4,9(11)-diene-7,21-dicarboxylic acid, 17-hydroxy-3-oxo-, γ-lactone, (7α,17α)-
- (2R,7R,10S,13S)-10,13-dimethyl-3,5-dioxo-1,2,3,4,5,6,7,8,10,12,13,14,15,16-tetradecahydro-3H-sp
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- Inchi: 1S/C23H28O5/c1-21-7-3-14(24)11-13(21)12-15(20(26)27)19-16(21)4-8-22(2)17(19)5-9-23(22)10-6-18(25)28-23/h4,11,15,17,19H,3,5-10,12H2,1-2H3,(H,26,27)/t15-,17+,19-,21+,22+,23-/m1/s1
- InChI Key: PORDWKGOVBSUDI-DAGPJWNFSA-N
- SMILES: C[C@]12CC=C3[C@]4(CCC(=O)C=C4C[C@@H](C(=O)O)[C@@]3([H])[C@]1([H])CC[C@]12CCC(=O)O1)C
Experimental Properties
- Density: 1.30±0.1 g/cm3(Predicted)
- Boiling Point: 633.8±55.0 °C(Predicted)
- Solubility: Chloroform (Slightly), Methanol (Slightly)
- pka: 4.38±0.60(Predicted)
Pregna-4,9(11)-diene-7,21-dicarboxylic acid, 17-hydroxy-3-oxo-, γ-lactone, (7α,17α)- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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